Cas no 2228293-61-4 (3-amino-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-1-one)

• Product Name: 3-amino-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-1-one
• CAS No: 2228293-61-4
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5922182
• PubChem ID: 165690213
• Update Time: 2025-10-28

3-amino-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-1-one
• 2228293-61-4
• EN300-1755003

• Inchi： 1S/C11H16N2O/c12-6-5-11(14)10-7-8-3-1-2-4-9(8)13-10/h7,13H,1-6,12H2
• InChI Key： DWQJVHNHHSGWAS-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.9Ų

Additional information on 3-amino-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-1-one

3-Amino-1-(4,5,6,7-Tetrahydro-1H-Indol-2-Yl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-1-one, also known by its CAS registry number 2228293-61-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an indole ring system with an amino ketone functionality. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common feature in many bioactive compounds. The tetrahydroindole derivative further adds complexity to the structure by introducing a saturated ring system, which can influence the compound's pharmacokinetic properties and bioavailability.

The synthesis of 3-amino-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-1-one typically involves multi-step organic reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and selective routes to this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the indole core with high precision. Additionally, the introduction of the amino ketone group has been optimized through nucleophilic substitution and condensation reactions. These methods not only enhance the yield but also improve the purity of the final product.

From a pharmacological perspective, 3-amino-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-1-one has shown promising activity in preclinical studies. Recent research has demonstrated its potential as a modulator of various cellular pathways involved in neurodegenerative diseases. For example, studies published in Nature Communications highlight its ability to inhibit key enzymes associated with Alzheimer's disease progression. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in treating conditions such as arthritis and cardiovascular diseases.

The structural versatility of this compound also makes it an attractive scaffold for drug discovery. By modifying the substituents on the indole ring or the amino ketone group, researchers can fine-tune its pharmacodynamic and pharmacokinetic profiles. For instance, introducing electron-withdrawing groups at specific positions has been shown to enhance its solubility and improve its ability to cross biological membranes. Conversely, adding bulky groups can increase its selectivity for specific molecular targets.

In terms of applications beyond medicine, 3-amino derivatives like this compound are being investigated for their roles in agrochemicals and materials science. For example, recent studies have explored their potential as inhibitors of plant pathogens or as precursors for advanced materials with unique electronic properties.

The development of robust analytical methods for characterizing this compound has also been a focus of recent research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) have been optimized for its quantification in complex matrices.

In conclusion, 3-amino-1-(4,5,6,7-tetrahydro-1H-indol-2-Yl)Propan-O One, CAS No: 2228293 - 61 - 4 is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and bioactivity make it a valuable tool for researchers seeking innovative solutions in drug discovery and material science.